Cas no 1855523-42-0 (1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile)

• Product Name: 1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile
• CAS No: 1855523-42-0
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6316339
• PubChem ID: 127008565
• Update Time: 2025-07-22

1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1855523-42-0
• EN300-1649790
• 1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile

• Inchi： 1S/C9H12FNO2/c10-5-7(12)4-9(6-11)3-1-2-8(9)13/h7,12H,1-5H2
• InChI Key： GWWKMKIHHOEVAK-UHFFFAOYSA-N
• SMILES： FCC(CC1(C#N)C(CCC1)=O)O

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile

Comprehensive Overview of 1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile (CAS No. 1855523-42-0)

The compound 1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile (CAS No. 1855523-42-0) is a specialized chemical entity with a unique structural framework. Its molecular architecture combines a cyclopentane ring with a carbonitrile group and a fluoro-hydroxypropyl side chain, making it a subject of interest in pharmaceutical and agrochemical research. This compound's distinct properties are attributed to the presence of both fluorine and hydroxyl functional groups, which are known to enhance bioavailability and metabolic stability in drug design.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in medicinal chemistry. The 1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile is no exception, as researchers explore its potential as a building block for novel therapeutics. Its CAS No. 1855523-42-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. The compound's carbonitrile moiety is particularly noteworthy, as it often serves as a precursor for heterocyclic synthesis, a key area in modern drug discovery.

The fluoro-hydroxypropyl side chain in this compound has drawn attention for its potential to modulate physicochemical properties such as solubility and lipophilicity. These characteristics are critical in the development of central nervous system (CNS) drugs, a hot topic in pharmaceutical research. Users often search for terms like "fluorinated cyclopentane derivatives" or "carbonitrile applications in drug design," highlighting the compound's alignment with current scientific trends. Additionally, its oxocyclopentane core is structurally similar to bioactive molecules, further fueling interest.

From a synthetic chemistry perspective, 1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile offers versatility. Its carbonitrile group can undergo transformations such as hydrolysis or reduction, enabling the creation of diverse derivatives. This adaptability is highly valued in combinatorial chemistry, where rapid generation of compound libraries is essential. Searches for "synthetic routes for fluorinated carbonitriles" or "cyclopentane-based scaffolds" often lead to discussions about this compound, underscoring its utility in organic synthesis.

Environmental and regulatory considerations are also pertinent when discussing CAS No. 1855523-42-0. The incorporation of fluorine atoms in organic molecules is a double-edged sword: while it improves drug efficacy, it also raises questions about environmental persistence. This dichotomy has sparked debates in green chemistry circles, with queries like "sustainable fluorination methods" gaining traction. The compound's hydroxypropyl group, however, may offer biodegradability advantages, balancing its ecological footprint.

In conclusion, 1-(3-Fluoro-2-hydroxypropyl)-2-oxocyclopentane-1-carbonitrile (CAS No. 1855523-42-0) represents a fascinating intersection of structure, function, and application. Its relevance to drug discovery, agrochemical innovation, and green chemistry ensures its continued prominence in scientific literature. As researchers delve deeper into its potential, this compound is poised to remain a key player in the evolution of fluorinated organic chemistry.